N-1,3-benzodioxol-5-yl-3-(6-pyrrolidin-1-ylpyrimidin-4-yl)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• InChI: InChI=1S/C22H19N3O3S/c1-14-2-5-16(6-3-14)18-11-25-17(12-29-22(25)24-18)9-21(26)23-10-15-4-7-19-20(8-15)28-13-27-19/h2-8,11-12H,9-10,13H2,1H3,(H,23,26)
• InChI Key: CXZVACPXKGIWSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

“N-1,3-benzodioxol-5-yl-3-(6-pyrrolidin-1-ylpyrimidin-4-yl)benzamide” is a complex organic compound. While there isn’t specific information available on this exact compound, it is related to a class of compounds known as 1-benzo [1,3]dioxol-5-yl-indoles. These compounds have been studied for their anticancer activity against various cancer cell lines.

Scientific Research Applications

Anticancer Activities

Histone Deacetylase Inhibition

A compound described as an orally active histone deacetylase (HDAC) inhibitor, exhibiting anticancer properties by blocking cancer cell proliferation and inducing apoptosis, represents a promising therapeutic approach for cancer treatment (Zhou et al., 2008).

Antitumor and Antibacterial Agents

Novel compounds with antitumor and antibacterial activities have been synthesized, showing higher activity against various cancer cell lines compared to standard drugs. These compounds represent a significant advancement in targeted therapy for cancer (Hafez et al., 2017).

Analytical Methodologies

Nonaqueous Capillary Electrophoresis

The development of a capillary electrophoresis method for the separation of related compounds demonstrates advancements in analytical techniques, crucial for quality control and pharmacokinetic studies of pharmaceutical compounds (Ye et al., 2012).

Neuroleptic Activities

Neuroleptic Potential

Research into benzamides and their derivatives has shown potential neuroleptic activity, suggesting their utility in treating psychosis with fewer side effects compared to traditional treatments (Iwanami et al., 1981).

Material Science

Luminescent Materials

The synthesis of compounds with aggregation-enhanced emission and multi-stimuli-responsive properties opens new avenues for developing advanced materials for optoelectronic applications (Srivastava et al., 2017).